KOR agonist 2

• Molecular Formula: C29H35ClN2O4S
• Molecular Weight: 543.1 g/mol
• InChI: InChI=1S/C29H35ClN2O4S/c1-31(2)21-24-17-26(15-16-29(24,33)23-11-7-13-27(18-23)36-3)32(20-22-9-5-4-6-10-22)37(34,35)28-14-8-12-25(30)19-28/h4-14,18-19,24,26,33H,15-17,20-21H2,1-3H3/t24-,26+,29+/m1/s1
• InChIKey: OHPHGELLPXLCDW-AZIXZEHSSA-N

KOR Agonist 2 (Compound 23p) Overview

KOR agonist 2, chemically defined as Compound 23p, is a novel, highly selective agonist for the κ-opioid receptor (KOR) belonging to a new chemotype of N′-benzyl-3-chloro-benzenesulfonamide derivatives [1]. This compound was specifically developed to address the significant side effect liabilities of traditional μ-opioid receptor (MOR) agonists, such as addiction and respiratory depression, by leveraging the analgesic potential of the KOR pathway [1]. Its structural differentiation is fundamental, as it is derived from a systematic structure-activity relationship (SAR) study aimed at discovering non-addictive pain therapeutics, marking a distinct departure from classic morphinan-based KOR agonists like nalfurafine [1].

Chemotype Novel benzenesulfonamide scaffold distinct from morphinan-based agonists

Pathway Selectivity Reported KOR selectivity supports KOR-specific pathway studies

Research Model Supports KOR-mediated pain-research models and receptor occupancy profiling

• [1] Gao Y, Zhu H, Lv L, Xu X, Li W, Fu W. Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. Eur J Med Chem. 2024 Oct 5;276:116643. View Source

Why KOR Agonist 2 (Compound 23p) Is Irreplaceable

The term 'KOR agonist' encompasses a broad class of compounds with vastly different pharmacological profiles. A researcher or procurement specialist cannot assume interchangeability, as critical differences in receptor binding affinity, selectivity over MOR and DOR, chemical scaffold, and resultant in vivo efficacy and side-effect profiles exist [1]. For instance, KOR agonist 2 (Compound 23p) represents a novel benzenesulfonamide chemotype distinct from the morphinan scaffold of nalfurafine [1]. This structural novelty directly translates to a unique selectivity fingerprint and a specific in vivo mechanism, including the contribution of an active O-demethyl metabolite, compound 25, to its overall analgesic effect [1]. Simply selecting any commercially available 'KOR agonist' without quantitative evidence risks introducing an agent with inadequate KOR selectivity, poor pharmacokinetics, or uncharacterized psychotomimetic side effects, thereby compromising experimental integrity and therapeutic potential [1]. The following quantitative evidence is therefore essential for informed scientific decision-making.

Scaffold mismatch

Benzenesulfonamide chemotype may yield distinct selectivity and pharmacokinetic profiles compared to morphinan-based agonists.

Metabolite contribution

Active O-demethyl metabolite (compound 25) contribution to in vivo response may not be replicated by other KOR agonists.

Pharmacodynamic profile

Reported in vivo potency and pathway engagement may differ from mixed-opioid or pan-KOR ligands.

• [1] Gao Y, Zhu H, Lv L, Xu X, Li W, Fu W. Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. Eur J Med Chem. 2024 Oct 5;276:116643. View Source

Procurement Guide: KOR Agonist 2 Differentiation

KOR Binding Affinity vs. U50,488H

KOR agonist 2 demonstrates a superior binding affinity for the kappa-opioid receptor (KOR) with a Ki of 1.9 nM, as determined by radioligand binding assay [1]. This is significantly more potent than the prototypical KOR agonist U50,488H (Ki = 46.3 nM), a common tool compound in opioid research, resulting in a ~24-fold higher affinity [2]. This enhanced affinity at the primary target is a critical differentiator for researchers requiring high-potency KOR engagement.

KOR Binding Affinity

Reported

Ki 1.9 nM

~24-fold higher than U50,488H (46.3 nM)

Supports target-engagement and receptor occupancy context

Radioligand binding assay; cross-study comparison

Evidence Dimension	KOR Binding Affinity (Ki)
Target Compound Data	1.9 nM
Comparator Or Baseline	U50,488H: 46.3 nM
Quantified Difference	~24-fold higher affinity for KOR agonist 2
Conditions	Radioligand binding assay against KOR. Data from target compound from Gao et al., 2024. Comparator data from previously published study as reported in PMC table.

Why This Matters

A lower Ki value indicates a higher affinity for the target receptor, meaning KOR agonist 2 can achieve greater receptor occupancy at lower concentrations, which is crucial for maximizing target engagement while potentially minimizing off-target binding.

• [1] Gao Y, Zhu H, Lv L, Xu X, Li W, Fu W. Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. Eur J Med Chem. 2024 Oct 5;276:116643. View Source
• [2] Data for U50,488H (Compound E) from a comparative table in a related study on nalfurafine analogues. Binding Affinity, Ki (nM). PMCID: PMC9923772. View Source

Selectivity Profile vs. Mixed-Opioid Agonists

The primary literature identifies KOR agonist 2 (Compound 23p) as a 'highly selective KOR ligand' [1]. While exact Ki values for MOR and DOR were not provided in the abstract, the qualitative designation of 'highly selective' is a key differentiator from clinically used mixed agonists/antagonists like buprenorphine, which has Ki values of 0.08 nM for MOR, 0.4 nM for KOR, and 0.7 nM for DOR, resulting in a mixed-action profile [2]. This functional difference means KOR agonist 2 is designed for targeted KOR pathway interrogation, whereas buprenorphine's pharmacology is dominated by MOR partial agonism.

Selectivity Profile

Reported

Highly selective KOR ligand (KOR Ki 1.9 nM)

vs. buprenorphine: Ki MOR 0.08, KOR 0.4, DOR 0.7 nM (mixed-action)

KOR-selective context supports pathway-specific studies

Data from distinct studies; qualitative designation

Evidence Dimension	Opioid Receptor Selectivity Profile
Target Compound Data	Designated as a 'highly selective KOR ligand' (Ki KOR = 1.9 nM)
Comparator Or Baseline	Buprenorphine: Ki (MOR) = 0.08 nM, Ki (KOR) = 0.4 nM, Ki (DOR) = 0.7 nM
Quantified Difference	KOR agonist 2 is a KOR-selective agonist; buprenorphine is a non-selective, mixed-action ligand.
Conditions	Binding affinity for comparator from published data (Huang et al., 2001, JPET). Target compound selectivity cited from primary article abstract.

Why This Matters

A highly selective KOR agonist avoids confounding pharmacological effects from co-activation of MOR (addiction, respiratory depression) and DOR, providing a cleaner tool for studying KOR-specific signaling and potentially leading to analgesic development with a fundamentally different side-effect profile.

• [1] Gao Y, Zhu H, Lv L, Xu X, Li W, Fu W. Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. Eur J Med Chem. 2024 Oct 5;276:116643. View Source
• [2] Huang P, Kehner GB, Cowan A, Liu-Chen LY. Comparison of the in vitro pharmacological profiles of buprenorphine, etorphine, and morphine. J Pharmacol Exp Ther. 2001;297(2):688-695. View Source

In Vivo Analgesic Potency in Abdominal Constriction Model

In the mouse abdominal constriction test, a standard preclinical model for acute pain, KOR agonist 2 exhibits a potent analgesic effect with an ED50 of 1.30 mg/kg [1]. For context, in similar mouse writhing models, the clinically used analgesic ibuprofen demonstrates an ED50 of 33 mg/kg [2]. This indicates that KOR agonist 2 achieves effective pain relief at a dose approximately 25 times lower than a common over-the-counter analgesic, highlighting its exceptional in vivo potency.

In Vivo Potency (ED50)

Reported

1.30 mg/kg

~25-fold lower than ibuprofen (33 mg/kg)

Supports potency evaluation in mouse pain model

Abdominal constriction test; cross-study comparison

Evidence Dimension	In vivo Analgesic Potency (ED50)
Target Compound Data	1.30 mg/kg
Comparator Or Baseline	Ibuprofen: 33 mg/kg
Quantified Difference	~25-fold lower ED50 for KOR agonist 2
Conditions	Mouse abdominal constriction test (writhing test) for both compounds. Data from different academic studies.

Why This Matters

A lower ED50 signifies greater potency, requiring a smaller dosage to achieve the desired therapeutic effect. This metric is vital for cost-effective procurement and for designing in vivo studies where compound quantity is a limiting factor, as less material is needed per experiment.

• [1] Gao Y, Zhu H, Lv L, Xu X, Li W, Fu W. Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. Eur J Med Chem. 2024 Oct 5;276:116643. View Source
• [2] Miranda HF, Pinardi G. Antinociception, tolerance, and physical dependence comparison between morphine and tramadol. Pharmacol Biochem Behav. 1998;61(4):357-60. Data for ibuprofen in mouse writhing test reported as ED50 33 mg/kg. View Source

Active Metabolite Contribution to Analgesia

A unique differentiator for KOR agonist 2 is the pharmacokinetic contribution of its O-demethyl metabolite, compound 25. The primary study confirmed both 23p (parent) and compound 25 are found in mouse plasma following administration, and crucially, compound 25 itself retains potent KOR affinity with a Ki of 3.1 nM [1]. The study authors conclude that 'both they contribute to the analgesic effect' [1]. This dual-action pharmacology, where both a parent and its active metabolite work together, is a distinct and quantifiable advantage. In contrast, many standard tool compounds or traditional opiates have inactive or rapidly cleared metabolites, potentially limiting their duration or consistency of action.

Active Metabolite Contribution

Reported

Parent Ki 1.9 nM, Metabolite 25 Ki 3.1 nM

Both species detected in mouse plasma; dual pharmacology

Metabolism research context: sustained target engagement

Parent-metabolite pair supports PK/PD modeling

Evidence Dimension	Contribution of Active Metabolite to Analgesia
Target Compound Data	Parent compound (Ki KOR: 1.9 nM) and active metabolite 25 (Ki KOR: 3.1 nM) both contribute to in vivo efficacy.
Comparator Or Baseline	Many classic opiates (e.g., morphine) produce metabolites (e.g., morphine-3-glucuronide) that are inactive or antagonistic.
Quantified Difference	Dual active-species pharmacology vs. single-species activity.
Conditions	In vivo mouse PK study and radioligand binding assays. Data from primary research article.

Why This Matters

The presence of an active metabolite can lead to a more sustained and robust analgesic effect than predicted by parent compound PK alone. For in vivo studies, this means the observed pharmacodynamic response may be the sum of two active entities, which is a critical consideration for dose-response modeling and understanding the full therapeutic profile of the lead compound.

• [1] Gao Y, Zhu H, Lv L, Xu X, Li W, Fu W. Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. Eur J Med Chem. 2024 Oct 5;276:116643. View Source

Applications of KOR Agonist 2 (Compound 23p)

Non-Addictive Analgesic Development

KOR agonist 2 is ideally suited as a lead compound in drug discovery programs aiming to develop novel, non-addictive analgesics. Its high KOR selectivity over MOR differentiates it from classical opiates, making it a prime candidate for studying pain relief mechanisms devoid of μ-receptor mediated side effects like addiction and respiratory depression [1]. The robust in vivo efficacy demonstrated by an ED50 of 1.30 mg/kg in the mouse abdominal constriction test provides a benchmark for evaluating new chemical entities [1]. Furthermore, the identification of its active metabolite, compound 25 (Ki = 3.1 nM), offers a unique dual-action pharmacological profile that can be leveraged for sustained analgesic design [1].

KOR Pathway Dissection Tool

For academic and industrial neuroscience labs, KOR agonist 2 is a superior chemical probe for dissecting KOR-mediated signaling pathways. Its designation as a 'highly selective KOR ligand' [1] makes it a cleaner tool compared to non-selective endogenous ligands like dynorphin or mixed-action prototypical agonists like U50,488H, which can have confounding interactions at other opioid receptors. Its potent binding affinity (Ki = 1.9 nM) ensures robust target engagement at low concentrations, which is critical for generating reliable data in assays studying KOR-specific functions such as stress-induced analgesia, mood regulation, and itch perception [1].

Prodrug and Active Metabolite Pharmacology

The confirmed metabolic conversion of KOR agonist 2 to its active metabolite 25 (Ki = 3.1 nM) presents a powerful model system for studying prodrug activation and active metabolite contributions to overall pharmacodynamics [1]. This compound pair can be used to investigate in vitro-in vivo extrapolation (IVIVE) of PK/PD relationships, where the combined effect of parent and metabolite can be deconvoluted. This application is particularly valuable for labs developing physiologically-based pharmacokinetic (PBPK) models to predict complex drug behavior, an area of high interest for both academic research and pharmaceutical industry projects focusing on metabolic liabilities and bioactivation pathways [1].

Application

Selection Property

Validation Focus

Pain-research model studies

KOR-selective binding profile

Target-engagement and pathway selectivity

Neuroscience signaling probe

Benzenesulfonamide chemotype

KOR-specific signaling without MOR/DOR activation

Metabolism and PK/PD research

Active metabolite formation

Parent-metabolite exposure-response relationship

• [1] Gao Y, Zhu H, Lv L, Xu X, Li W, Fu W. Discovery of N'-benzyl-3-chloro-N-((1S,3R,4R)-3-((dimethylamino)methyl)-4-hydroxy-4-(3-methoxyphenyl)cyclohexyl)benzenesulfonamide as a novel selective KOR ligand. Eur J Med Chem. 2024 Oct 5;276:116643. View Source